Cas no 891145-13-4 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 891145-13-4
• MF: C₁₅H₁₂N₄O₄S
• MW: 344.345181465149
• CID: 6239111
• PubChem ID: 7244049
• Update Time: 2025-06-10

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-5-nitrothiophene-2-carboxamide
• F2518-0179
• 891145-13-4
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide
• AKOS024656296
• AB00678973-01

• Inchi： 1S/C15H12N4O4S/c1-8-3-4-10(9(2)7-8)14-17-18-15(23-14)16-13(20)11-5-6-12(24-11)19(21)22/h3-7H,1-2H3,(H,16,18,20)
• InChI Key： RPZGOARIDWGTRH-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(NC1=NN=C(C2C=CC(C)=CC=2C)O1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 344.05792605g/mol
• Monoisotopic Mass: 344.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 142Ų

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide

N-5-(2,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 891145-13-4): A Comprehensive Overview

N-5-(2,4-Dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 891145-13-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide consists of a nitrothiophene core linked to an oxadiazole ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The nitro group is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. The oxadiazole ring, on the other hand, is a common motif in bioactive molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions.

Recent studies have highlighted the potential of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research has shown that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative species. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in cellular metabolism.

In addition to its antimicrobial properties, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that it may have a role in the development of novel cancer therapies.

The pharmacokinetic properties of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide have also been studied extensively. In vitro and in vivo experiments have shown that it exhibits good solubility and permeability characteristics, which are crucial for effective drug delivery. Furthermore, the compound has demonstrated low toxicity in animal models, making it a promising candidate for further clinical evaluation.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Early-phase clinical trials involving N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide have shown promising results. These trials have focused on assessing the compound's safety profile and determining optimal dosing regimens. Preliminary data indicate that it is well-tolerated by patients and exhibits a favorable therapeutic index.

The structural versatility of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide has also led to its exploration as a scaffold for drug discovery. Chemists have synthesized numerous derivatives by modifying the substituents on the phenyl ring or introducing additional functional groups to the nitrothiophene core. These modifications have resulted in compounds with enhanced biological activities and improved pharmacological profiles.

In conclusion, N-5-(2,4-dimethylphenyl)-1,3,4-thiadiazolyl(oxadiazol)-5-nitrothiophene carboxamide (CAS No. 891145-13-4) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.